Cas no 1805028-18-5 (6-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetic acid)

• Product Name: 6-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetic acid
• CAS No: 1805028-18-5
• MF: C₁₀H₉F₅N₂O₃
• MW: 300.182080030441
• CID: 4844405
• Update Time: 2025-05-26

6-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetic acid

• Inchi： 1S/C10H9F5N2O3/c11-9(12)7-8(20-10(13,14)15)4(2-6(18)19)1-5(3-16)17-7/h1,9H,2-3,16H2,(H,18,19)
• InChI Key： XGOLNZWLGNUSQW-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(CC(=O)O)=CC(CN)=N1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• XLogP3: -1.2
• Topological Polar Surface Area: 85.4

Additional information on 6-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetic acid

Comprehensive Overview of 6-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1805028-18-5)

The compound 6-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1805028-18-5) is a highly specialized fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and trifluoromethoxy groups, contribute to its distinct chemical properties and biological activity. This article delves into its molecular characteristics, applications, and relevance in contemporary scientific discussions, aligning with trending topics such as drug discovery, sustainable chemistry, and fluorine-based compounds.

From a structural perspective, 6-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetic acid belongs to the class of heterocyclic compounds, which are pivotal in modern medicinal chemistry. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, making it a candidate for bioactive molecule design. Researchers are increasingly exploring such fluorinated building blocks due to their ability to improve drug efficacy and reduce side effects. This aligns with the growing demand for precision medicine and targeted therapies, which dominate current healthcare trends.

The synthesis of CAS No. 1805028-18-5 involves advanced organic synthesis techniques, including cross-coupling reactions and fluorination methods. These processes are critical for achieving high purity and yield, which are essential for industrial and academic applications. The compound's acetic acid moiety further expands its utility, enabling conjugation with other molecules for prodrug development or bioconjugation. Such versatility makes it a valuable tool in chemical biology and materials science.

In the context of green chemistry, 6-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetic acid exemplifies the shift toward environmentally friendly fluorination. Traditional fluorination methods often involve hazardous reagents, but recent advancements focus on catalytic fluorination and electrochemical synthesis. These innovations address the rising concern over sustainable chemical processes, a topic frequently searched by professionals in the field. The compound's potential role in reducing synthetic waste and energy consumption further underscores its relevance.

Another area of interest is the compound's application in agrochemical research. Fluorinated pyridines are known for their herbicidal and insecticidal properties, and CAS No. 1805028-18-5 could contribute to the development of next-generation crop protection agents. With the global push for food security and sustainable agriculture, this aligns with searches for eco-friendly pesticides and high-efficiency formulations. The aminomethyl group in its structure may also facilitate interactions with biological targets, enhancing its mode of action.

From a commercial standpoint, 6-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetic acid is gaining attention in custom synthesis and contract research organizations (CROs). Its niche application spectrum makes it a sought-after intermediate for high-value pharmaceuticals and specialty chemicals. Companies specializing in fluorine chemistry often highlight such compounds in their portfolios, catering to the demand for innovative chemical solutions. This trend is reflected in the increasing number of queries related to fluorinated intermediates and custom fluorination services.

In summary, 6-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1805028-18-5) represents a convergence of cutting-edge chemistry and practical applications. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in fields prioritizing molecular innovation and sustainability. As scientific inquiries continue to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare, agriculture, and industrial chemistry.